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Compound of Interest

Compound Name: 3-Methyl-3-octanol

Cat. No.: B1583038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-3-octanol (CAS No. 5340-36-3) is a tertiary alcohol. This document provides a

comprehensive overview of its core physical properties, offering a critical resource for its

application in research and development. The data presented herein has been compiled from

various scientific sources to ensure accuracy and reliability.

Molecular and Chemical Identity
3-Methyl-3-octanol is a chiral compound with the molecular formula C9H20O.[1][2] Its

structure consists of an eight-carbon chain with a hydroxyl group and a methyl group both

attached to the third carbon atom.

Key Identifiers:

IUPAC Name: 3-Methyloctan-3-ol[2]

CAS Number: 5340-36-3[3][4]

Molecular Formula: C9H20O[1][2][3][4]

Molecular Weight: 144.25 g/mol [1][3][5]
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SMILES: CCCCCC(C)(O)CC[3]

Tabulated Physical Properties
The quantitative physical properties of 3-Methyl-3-octanol are summarized in the table below

for ease of reference and comparison.

Physical Property Value Units Conditions

Molecular Weight 144.25 g/mol -

Density 0.822 g/mL at 25 °C

Boiling Point 127 °C at 760 mmHg

Melting Point Not available °C -

Refractive Index 1.433 - at 20 °C

Flash Point 72.78 °C Closed Cup

Solubility in Water 495 mg/L at 25 °C (estimated)

logP (o/w) 3.132 - (estimated)

Note: Some values are reported from literature and may have been determined under slightly

different conditions. Estimated values are based on computational models.

Detailed Experimental Protocols
The following sections outline the general experimental methodologies used to determine the

key physical properties of liquid compounds like 3-Methyl-3-octanol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point is the Thiele tube

method.

Apparatus:
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Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or hot plate)

Liquid paraffin or other suitable heating bath fluid

Procedure:

A small amount of the liquid sample (a few milliliters) is placed in the small test tube.

A capillary tube, sealed at one end, is placed open-end down into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then placed in the Thiele tube containing the heating fluid.

The side arm of the Thiele tube is gently heated, causing the bath to circulate and heat the

sample uniformly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is discontinued, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Determination of Density
Density is the mass of a substance per unit volume. For a liquid, it is typically determined using

a pycnometer or a graduated cylinder and a balance.

Apparatus:
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Pycnometer (for high accuracy) or a graduated cylinder

Analytical balance

Procedure (using a pycnometer):

The mass of the clean, dry, and empty pycnometer is accurately measured.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The cap

is inserted, and any excess liquid is wiped from the outside.

The mass of the pycnometer filled with the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

The volume of the pycnometer is known (or can be determined using a reference liquid of

known density, like water).

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property of a substance and is commonly measured using a

refractometer.

Apparatus:

Abbe refractometer

Dropper or pipette

Light source (often built into the refractometer)

Procedure:

The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol or

acetone) and allowed to dry.
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A few drops of the liquid sample are placed on the surface of the measuring prism.

The prisms are closed and locked.

The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into

focus.

The dispersion and refractive index knobs are adjusted until the dividing line between the

light and dark fields is sharp and coincides with the center of the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should be

noted as the refractive index is temperature-dependent.

Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. The closed-cup method is a common and standardized procedure.

Apparatus:

Pensky-Martens closed-cup tester or a similar apparatus

Thermometer

Ignition source (e.g., a small flame or an electric igniter)

Procedure:

The sample is placed in the test cup of the apparatus, and the lid is secured.

The sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, the ignition source is applied to the vapor space above the

liquid through an opening in the lid.

The temperature at which a brief flash is observed inside the cup is recorded as the flash

point.
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Logical Relationship of Physical Properties
The following diagram illustrates the logical hierarchy and interrelation of the key physical

properties of 3-Methyl-3-octanol.

Logical Hierarchy of 3-Methyl-3-octanol's Physical Properties

Chemical Identity

Bulk Physical Properties

Interaction & Safety Properties
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(C9H20O)

Molecular Weight
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Boiling Point
(127 °C)
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related to

Refractive Index
(1.433 at 20 °C)

Solubility in Water
(495 mg/L)

Octanol-Water Partition Coefficient
(logP = 3.132)

inversely related to

3-Methyl-3-octanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1583038?utm_src=pdf-custom-synthesis
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.benchchem.com/product/b1583038#physical-properties-of-3-methyl-3-octanol
https://www.benchchem.com/product/b1583038#physical-properties-of-3-methyl-3-octanol
https://www.benchchem.com/product/b1583038#physical-properties-of-3-methyl-3-octanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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